Cas no 2138245-67-5 (1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)-)

• Product Name: 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)-
• CAS No: 2138245-67-5
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5300206
• Update Time: 2025-05-23

1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)-

• Inchi： 1S/C15H27NO/c1-11(2)13-5-8-15(9-6-13)14(17)7-10-16(15)12(3)4/h11-13H,5-10H2,1-4H3
• InChI Key： PFCZWUODESYWKO-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2(CCC(C(C)C)CC2)C(=O)CC1

Additional information on 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)-

Exploring the Versatile Applications of 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)- (CAS No. 2138245-67-5) in Modern Chemistry

The compound 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)- (CAS No. 2138245-67-5) has garnered significant attention in the field of organic chemistry due to its unique spirocyclic structure and potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular framework, characterized by a 1-azaspiro[4.5]decane core, offers a versatile platform for synthetic modifications, making it a valuable intermediate in the development of novel bioactive molecules. Researchers are particularly interested in its role as a building block for drug discovery, where its rigid spirocyclic system can enhance binding affinity and metabolic stability.

In recent years, the demand for spirocyclic compounds like 1-Azaspiro[4.5]decan-4-one has surged, driven by their prominence in targeted drug design and medicinal chemistry. The compound's 1,8-bis(1-methylethyl) substituents further contribute to its lipophilicity, which is a critical factor in optimizing drug-like properties. This aligns with current trends in the pharmaceutical industry, where AI-driven drug discovery and computational chemistry are increasingly used to identify promising candidates. Searches for "spirocyclic drug candidates" and "azaspiro compounds in pharmaceuticals" reflect growing interest in this niche.

Beyond pharmaceuticals, 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)- has potential applications in agrochemical research. Its structural features may contribute to the development of new pesticides or herbicides with improved efficacy and environmental safety. The compound's stability under various conditions also makes it a candidate for advanced material synthesis, such as polymers or coatings with tailored properties. These applications resonate with global discussions on sustainable chemistry and green alternatives, topics frequently searched in academic and industrial circles.

The synthesis of 1-Azaspiro[4.5]decan-4-one derivatives often involves multistep organic reactions, including cyclization and functional group transformations. Recent advancements in catalytic methods and flow chemistry have streamlined its production, addressing challenges like yield optimization and scalability. These innovations are particularly relevant to laboratories and manufacturers searching for "efficient spirocyclic synthesis" or "CAS 2138245-67-5 suppliers." The compound's commercial availability has also expanded, catering to the needs of high-throughput screening platforms.

From a mechanistic perspective, the 1-azaspiro[4.5]decane scaffold exhibits intriguing stereoelectronic effects, influencing its reactivity and interaction with biological targets. Computational studies, including molecular docking and QSAR modeling, have shed light on its potential binding modes, further fueling interest in its structure-activity relationships. Such insights are invaluable for researchers exploring "azaspiro compounds in CNS drugs" or "spirocyclic kinase inhibitors," as these queries dominate specialized databases.

In conclusion, 1-Azaspiro[4.5]decan-4-one, 1,8-bis(1-methylethyl)- (CAS No. 2138245-67-5) represents a compelling case study in the intersection of structural complexity and functional versatility. Its applications span multiple disciplines, from precision medicine to sustainable agriculture, reflecting broader scientific priorities. As interest in spirocyclic chemistry continues to grow, this compound is poised to remain a focal point for innovation and discovery.